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Compound of Interest

Compound Name: Strontium zirconate

Cat. No.: B085092 Get Quote

Essential guidance for researchers and laboratory professionals on the proper disposal of

strontium zirconate, ensuring safety and regulatory compliance.

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of strontium zirconate in a laboratory environment. Adherence to these procedures is

critical for minimizing risks and ensuring the safety of all personnel. Strontium zirconate, a

white, odorless powder insoluble in water, is primarily utilized in electronic ceramics and

refractory materials.[1][2] While generally considered to have low toxicity, appropriate

precautions must be taken to prevent exposure, particularly through inhalation of dust and eye

contact.[1][3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for strontium zirconate.[3][4] Always handle this compound in a well-ventilated area,

preferably within a chemical fume hood, to minimize the generation of airborne dust.[3][5]

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is the correct use of Personal Protective

Equipment. The following table summarizes the recommended PPE for handling strontium
zirconate.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring

Solids

Chemical splash

goggles or safety

glasses with side

shields[6]

Nitrile, neoprene,

or PVC gloves[6]

[7]

Fully-buttoned

lab coat[6][7]

NIOSH-approved

respirator with a

dust cartridge if

not handled in a

fume hood[6]

Preparing

Solutions

Chemical splash

goggles and a

face shield[6][7]

Nitrile, neoprene,

or PVC gloves[6]

[7]

Chemical-

resistant apron

or lab coat[6]

Work within a

properly

functioning

chemical fume

hood[6][7]

Cleaning Spills

Chemical splash

goggles and a

face shield[6][7]

Nitrile, butyl,

neoprene,

polyvinyl chloride

(PVC), or Viton

gloves[6][7]

Chemical-

resistant suit or

apron[6]

A NIOSH/MSHA

approved

respirator may

be necessary

depending on the

spill size and

airborne

concentration[6]

Occupational Exposure Limits
While no specific occupational exposure limits have been established for strontium zirconate,

the following limits for zirconium and its compounds should be observed as a precautionary

measure.
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Organization Exposure Limit (as Zr) Details

ACGIH (TLV) 5 mg/m³
Time-Weighted Average (TWA)

[1][2][8]

ACGIH (STEL) 10 mg/m³
Short-Term Exposure Limit[1]

[2][8]

OSHA (PEL) 5 mg/m³
Permissible Exposure Limit

(TWA)[1][8]

NIOSH (REL) 5 mg/m³
Recommended Exposure Limit

(TWA)[2][8]

NIOSH (STEL) 10 mg/m³
Short-Term Exposure Limit[2]

[8]

NIOSH (IDLH) 25 mg/m³
Immediately Dangerous to Life

or Health[1][2]

Step-by-Step Disposal Protocol
The proper disposal of strontium zirconate must be conducted in accordance with federal,

state, and local regulations.[9][10] It is classified as a special waste that requires handling by a

licensed disposal company.[4]

Experimental Workflow for Disposal
The following diagram outlines the standard workflow for the safe disposal of strontium
zirconate waste in a laboratory setting.

Preparation Waste Collection Temporary Storage Final Disposal

Start: Identify Strontium Zirconate Waste Review Safety Data Sheet (SDS) Don Appropriate PPE Select a Labeled, Compatible Waste Container Carefully Transfer Waste into Container Securely Seal the Container Store in a Designated, Cool, Dry, Well-Ventilated Area Segregate from Incompatible Materials Contact Licensed Waste Disposal Company Arrange for Waste Pickup and Disposal End: Complete Disposal Documentation

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of strontium zirconate waste.

Spill Cleanup Procedures
In the event of a spill, the following steps should be taken:

Evacuate Unnecessary Personnel: Clear the area of anyone not involved in the cleanup.[3]

[11]

Ensure Proper Ventilation: If not already in a ventilated area, ensure adequate airflow.

Wear Appropriate PPE: Refer to the PPE table for spill cleanup.

Contain the Spill: Prevent the powder from spreading.

Clean the Spill:

Small Spills: Moisten the material slightly to prevent dust from becoming airborne.[3]

Carefully sweep or scoop the spilled solid into a suitable, labeled waste container.[3][12]

Large Spills: Use a shovel to place the material into an appropriate container for disposal.

[3]

Decontaminate the Area: Clean the spill area with water and dispose of the cleaning

materials as hazardous waste.[3] Do not allow the product to enter drains.[3][12]

Dispose of Waste: The collected spill material should be disposed of following the protocol

outlined above.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Get medical attention if irritation occurs.[3][4]
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Skin Contact: Wash the affected area with soap and water.[3] Get medical attention if

irritation develops.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[3] If large quantities are

swallowed, seek immediate medical attention.[3][4]

By adhering to these safety protocols and disposal procedures, researchers and laboratory

professionals can handle strontium zirconate responsibly, ensuring a safe working

environment and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Strontium zirconate - Hazardous Agents | Haz-Map [haz-map.com]

2. STRONTIUM ZIRCONATE CAS#: 12036-39-4 [m.chemicalbook.com]

3. benchchem.com [benchchem.com]

4. combi-blocks.com [combi-blocks.com]

5. purdue.edu [purdue.edu]

6. benchchem.com [benchchem.com]

7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

8. nj.gov [nj.gov]

9. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for
Strontium - NCBI Bookshelf [ncbi.nlm.nih.gov]

10. atsdr.cdc.gov [atsdr.cdc.gov]

11. nj.gov [nj.gov]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Strontium Zirconate: A Guide to Safe Disposal in
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.combi-blocks.com/msds/QF-6225.pdf
https://www.benchchem.com/product/b085092?utm_src=pdf-body
https://www.benchchem.com/product/b085092?utm_src=pdf-custom-synthesis
https://www.haz-map.com/Agents/20743
https://m.chemicalbook.com/ProductChemicalPropertiesCB6380649_EN.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.combi-blocks.com/msds/QF-6225.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopzirconium.docx
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Strontium-Hydroxide_2024-05-22.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/2047.pdf
https://www.ncbi.nlm.nih.gov/books/NBK602018/
https://www.ncbi.nlm.nih.gov/books/NBK602018/
https://www.atsdr.cdc.gov/toxprofiles/tp159-c5.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.fishersci.com/store/msds?partNumber=AA1234630&productDescription=STRON+ZIRC+OXIDE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b085092#strontium-zirconate-proper-disposal-procedures
https://www.benchchem.com/product/b085092#strontium-zirconate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b085092#strontium-zirconate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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